2-amino-N-(sec-butyl)-1-(2-(cyclohex-1-en-1-yl)ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide

• IUPAC Name: 2-amino-N-butan-2-yl-1-[2-(cyclohexen-1-yl)ethyl]pyrrolo[3,2-b]quinoxaline-3-carboxamide
• InChI: InChI=1S/C23H29N5O/c1-3-15(2)25-23(29)19-20-22(27-18-12-8-7-11-17(18)26-20)28(21(19)24)14-13-16-9-5-4-6-10-16/h7-9,11-12,15H,3-6,10,13-14,24H2,1-2H3,(H,25,29)
• InChI Key: XINPKFPJMYCGOQ-UHFFFAOYSA-N
• Canonical SMILES: CCC(C)NC(=O)C1=C(N(C2=NC3=CC=CC=C3N=C12)CCC4=CCCCC4)N
• Molecular Formula: C23H29N5O
• Molecular Weight: 391.5 g/mol

Description

2-amino-N-(sec-butyl)-1-(2-(cyclohex-1-en-1-yl)ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide is a useful research compound. Its molecular formula is C23H29N5O and its molecular weight is 391.519. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Coordination Chemistry

Compounds structurally related to "2-amino-N-(sec-butyl)-1-(2-(cyclohex-1-en-1-yl)ethyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carboxamide" are often synthesized for their potential in coordination chemistry. For instance, compounds with nitrogen atoms capable of forming coordinate bonds with metal ions such as Mn(II) and Fe(II) have been studied for their ability to deliver nitric oxide (NO) to biological targets upon irradiation, indicating their potential in targeted therapy applications (Yang et al., 2017).

Catalysis and Asymmetric Synthesis

Another area of application includes the development of chiral catalysts for asymmetric synthesis. For example, derivatives such as 2,3-bis(tert-butylmethylphosphino)quinoxaline have demonstrated excellent enantioselectivities and high catalytic activities in the asymmetric hydrogenation of functionalized alkenes, underscoring their significance in the pharmaceutical industry for the preparation of chiral pharmaceutical ingredients (Imamoto et al., 2012).

Advanced Materials and Liquid Crystal Technology

Furthermore, novel fluorescent derivatives have been synthesized for potential applications in liquid crystal displays (LCDs), demonstrating the utility of quinoxaline and its derivatives in materials science. These compounds exhibit promising orientation parameters in nematic liquid crystals, indicating their applicability in the development of advanced optical and electronic materials (Bojinov & Grabchev, 2003).

Antimicrobial and Anticancer Research

In pharmacology, substituted quinoxalines, including those with carboxamide groups, have been explored for their antimicrobial and anticancer properties. These compounds have shown activity against various mycobacterial species, including M. tuberculosis, offering a foundation for the development of new therapeutic agents (Goněc et al., 2012). Additionally, certain carboxamide derivatives of benzo[b][1,6]naphthyridines exhibited potent cytotoxic activities against cancer cell lines, further highlighting the therapeutic potential of these compounds (Deady et al., 2003).